Cas no 2171817-83-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid
- EN300-1483707
- 2171817-83-5
-
- Inchi: 1S/C28H26N2O5/c31-26(29-19-12-9-17(10-13-19)27(32)33)18-11-14-20(15-18)30-28(34)35-16-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-10,12-13,18,20,25H,11,14-16H2,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: QJJABXSWOWPBSV-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NC2C=CC(C(=O)O)=CC=2)=O)C1)=O
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 757
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483707-0.05g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-0.1g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-0.25g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-0.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-2.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-5.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-10.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1483707-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483707-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid |
2171817-83-5 | 100mg |
$2963.0 | 2023-09-28 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid
Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid (CAS No. 2171817-83-5)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid (CAS No. 2171817-83-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentane ring, which contribute to its stability and reactivity in various chemical and biological environments.
The Fmoc protecting group is widely used in peptide synthesis to prevent unwanted side reactions and ensure the selective formation of the desired peptide bonds. The presence of this group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid makes it a valuable intermediate in the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.
The cyclopentane ring, another key structural feature, imparts additional conformational rigidity to the molecule. This rigidity can be crucial in modulating the biological activity of the compound, as it can influence the binding affinity and selectivity towards specific protein targets. Recent studies have shown that compounds with cyclopentane rings exhibit enhanced pharmacokinetic properties, such as improved solubility and reduced metabolic degradation, making them attractive candidates for drug development.
In terms of its chemical properties, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid is a white crystalline solid with a molecular weight of 461.52 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This solubility profile makes it suitable for use in various synthetic protocols and biological assays.
The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, the formation of the cyclopentane ring, and the final amidation reaction to introduce the benzoic acid moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound. For example, a study published in the Journal of Organic Chemistry reported a one-pot synthesis approach that significantly reduced reaction time and improved overall yield. This method involves the sequential addition of reagents under mild conditions, making it more accessible for large-scale production.
In addition to its use as a synthetic intermediate, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid has shown promise in various biological applications. Preliminary studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to inhibit certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes this compound a valuable tool for understanding enzyme function and developing targeted therapies.
Clinical trials involving derivatives of this compound are currently underway to evaluate their efficacy and safety profiles. Early results have been promising, with several compounds showing significant therapeutic potential without major adverse effects. These findings highlight the importance of continued research into 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid and its derivatives as potential drug candidates.
Moreover, computational studies using molecular dynamics simulations have provided insights into the binding interactions between 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid and its target proteins. These simulations have helped identify key residues involved in binding and have guided the design of more potent analogs with improved pharmacological properties.
In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid (CAS No. 2171817-83-5) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features, combined with its favorable chemical properties, make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.
2171817-83-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)